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Compound of Interest

Compound Name: 2-Bromo-3-methoxypropanoic acid
CAS No.: 65090-78-0
Cat. No.: B1602121
Get Quote
. J

Executive Summary

2-Bromo-3-methoxypropanoic acid is a reactive synthetic intermediate characterized by an
alpha-bromo carboxylic acid motif. Its stability is compromised by three primary vectors:
hydrolytic dehalogenation, thermal elimination (dehydrobromination), and photolytic cleavage.

To maintain purity >97% over extended periods (6+ months), the compound must be stored
under the following strict conditions:
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Parameter Specification Criticality
Temperature +2°C to +8°C (Refrigerated) High (Retards elimination)
_ High (Prevents oxidative

Atmosphere Inert Gas (Argon or Nitrogen) )

degradation)
Humidity Desiccated (<10% RH) Critical (Prevents hydrolysis)

) ) Medium (Prevents radical

Light Amber/Opaque Container )

formation)

] Glass (Silanized) or PTFE- ) ]

Container Medium (Avoids metal contact)

lined

Physicochemical Profile & Degradation
Mechanisms[1][2]

Understanding the why behind storage protocols is essential for troubleshooting. This molecule
contains a good leaving group (Bromine) at the alpha position relative to a carboxyl group,
making it an electrophile susceptible to nucleophilic attack and elimination.

Degradation Pathways

The compound degrades primarily through two competing mechanisms, accelerated by
moisture and heat.

e Hydrolysis (SN2 Substitution): In the presence of moisture, water acts as a nucleophile,
displacing the bromine atom to form 2-hydroxy-3-methoxypropanoic acid and hydrobromic
acid (HBr). The generation of HBr creates an autocatalytic cycle, further acidifying the
sample and potentially cleaving the methyl ether.

o Beta-Elimination (E2/E1cB): The proton at the alpha-carbon (C2) is acidified by the electron-
withdrawing carbonyl and bromine groups. Even weak bases (or active sites on glass
surfaces) can abstract this proton, causing the expulsion of bromide and the formation of 3-
methoxyacrylic acid.

Visualization of Instability
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The following diagram illustrates the degradation logic and resulting impurities.
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Click to download full resolution via product page

Figure 1: Primary degradation pathways showing hydrolysis to the hydroxy-acid and elimination
to the acrylate derivative.

Comprehensive Storage Protocol

This protocol is designed to be self-validating. Do not assume the compound is pure upon
receipt; verify it.

Phase I: Receipt & Initial QC

Upon receiving the shipment, perform the following immediately. Do not store the package
unopened in the fridge.

o Equilibrate: Allow the sealed container to reach room temperature in a desiccator before
opening to prevent water condensation on the cold solid.

» Visual Inspection: The compound should be a white to off-white solid/powder. Yellowing
indicates free bromine release or oxidation.

o Purity Check (Recommended): Run a quick 1H-NMR in CDCI3.

o Check: Look for the disappearance of the alpha-proton doublet/multiplet around 4.2—4.5
ppm.
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o Check: Look for alkene protons (5.0—7.0 ppm) indicative of elimination (3-methoxyacrylic
acid).

Phase lI: Aliquoting & Long-Term Storage

Avoid repeated freeze-thaw cycles. Aliquot the material immediately.

Step-by-Step Workflow:

Environment: Work in a fume hood. If possible, use a glovebox or an inverted funnel with
inert gas flow.

o Container Selection: Use amber glass vials with PTFE-lined screw caps.

o Note: Avoid metal spatulas if the solid is sticky/hygroscopic; use PTFE-coated tools to
prevent iron contamination which can catalyze radical degradation.

« Inerting: Flush the vial with dry Argon or Nitrogen gas for 10-15 seconds before capping.
Argon is preferred as it is heavier than air and forms a better blanket.

o Sealing: Seal the cap tightly with Parafilm to reduce gas exchange.

o Placement: Place vials inside a secondary container (e.g., a sealed Tupperware or jar)
containing a desiccant packet (Silica gel or Drierite). Store at 2°C to 8°C.

Phase Ill: Handling for Experimentation

When retrieving a sample for use:
e Remove the secondary container from the fridge.

» Wait 30 minutes for the container to warm to room temperature before opening. This is
critical to prevent atmospheric moisture from condensing onto the cold stock material.

» Weigh the required amount quickly and re-purge the stock vial with inert gas immediately.

Handling Workflow Visualization
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Figure 2: Lifecycle workflow from receipt to experimentation, emphasizing the thermal
equilibration step.
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Safety & Disposal

e Hazards: This compound is an alpha-halo acid. It is corrosive and a lachrymator (tear-
inducing). It causes severe skin burns and eye damage.[1][2]

o PPE: Wear chemical-resistant gloves (Nitrile, double-gloved recommended), safety goggles,
and a lab coat. Handle strictly in a fume hood.

» Disposal: Dissolve in a combustible solvent and burn in a chemical incinerator equipped with
an afterburner and scrubber. The presence of Bromine requires specific attention to
halogenated waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1602121?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602121?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

